Cas no 1385298-86-1 (N-(Cyanomethyl)-1-(1-methylethyl)-2-(trifluoromethyl)-1H-benzimidazole-5-carboxamide)

• Product Name: N-(Cyanomethyl)-1-(1-methylethyl)-2-(trifluoromethyl)-1H-benzimidazole-5-carboxamide
• CAS No: 1385298-86-1
• MF: C₁₄H₁₃F₃N₄O
• MW: 310.274432897568
• CID: 5452160
• PubChem ID: 72012767
• Update Time: 2025-06-12

N-(Cyanomethyl)-1-(1-methylethyl)-2-(trifluoromethyl)-1H-benzimidazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(Cyanomethyl)-1-propan-2-yl-2-(trifluoromethyl)benzimidazole-5-carboxamide
• Z1211953674
• N-(cyanomethyl)-1-(propan-2-yl)-2-(trifluoromethyl)-1H-1,3-benzodiazole-5-carboxamide
• 1385298-86-1
• AKOS016924679
• EN300-26687241
• N-(Cyanomethyl)-1-(1-methylethyl)-2-(trifluoromethyl)-1H-benzimidazole-5-carboxamide

• Inchi： 1S/C14H13F3N4O/c1-8(2)21-11-4-3-9(12(22)19-6-5-18)7-10(11)20-13(21)14(15,16)17/h3-4,7-8H,6H2,1-2H3,(H,19,22)
• InChI Key： DKOZGMCUNMULPF-UHFFFAOYSA-N
• SMILES： C1(C(F)(F)F)N(C(C)C)C2=CC=C(C(NCC#N)=O)C=C2N=1

Computed Properties

• Exact Mass: 310.10414554g/mol
• Monoisotopic Mass: 310.10414554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 70.7Ų

Experimental Properties

• Density: 1.36±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 492.3±45.0 °C(Predicted)
• pka: 10.89±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on N-(Cyanomethyl)-1-(1-methylethyl)-2-(trifluoromethyl)-1H-benzimidazole-5-carboxamide

N-(Cyanomethyl)-1-(1-methylethyl)-2-(trifluoromethyl)-1H-benzimidazole-5-carboxamide (CAS No. 1385298-86-1): An Overview

N-(Cyanomethyl)-1-(1-methylethyl)-2-(trifluoromethyl)-1H-benzimidazole-5-carboxamide (CAS No. 1385298-86-1) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of benzimidazoles, which are known for their diverse biological activities, including antiparasitic, antifungal, and anticancer properties.

The molecular structure of N-(Cyanomethyl)-1-(1-methylethyl)-2-(trifluoromethyl)-1H-benzimidazole-5-carboxamide is characterized by a benzimidazole core, a trifluoromethyl group, and a cyano-containing side chain. These functional groups contribute to the compound's high chemical stability and its ability to interact with various biological targets. The presence of the trifluoromethyl group, in particular, is known to enhance the lipophilicity and metabolic stability of the molecule, making it an attractive candidate for drug development.

Recent studies have explored the pharmacological properties of N-(Cyanomethyl)-1-(1-methylethyl)-2-(trifluoromethyl)-1H-benzimidazole-5-carboxamide in various disease models. One notable area of research is its potential as an anticancer agent. In vitro studies have demonstrated that this compound exhibits significant cytotoxic activity against several human cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the inhibition of key signaling pathways involved in cell proliferation and survival.

In addition to its anticancer properties, N-(Cyanomethyl)-1-(1-methylethyl)-2-(trifluoromethyl)-1H-benzimidazole-5-carboxamide has also shown promise in the treatment of parasitic infections. Benzimidazoles are widely used as anthelmintic agents due to their ability to disrupt the microtubule function in parasitic worms. The introduction of the trifluoromethyl and cyano groups in this compound may enhance its efficacy against resistant strains of parasites, making it a valuable addition to the arsenal of antiparasitic drugs.

The pharmacokinetic profile of N-(Cyanomethyl)-1-(1-methylethyl)-2-(trifluoromethyl)-1H-benzimidazole-5-carboxamide has been investigated in preclinical studies. These studies have shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is rapidly absorbed following oral administration and has a moderate plasma half-life, which suggests that it could be administered as a once-daily dose in clinical settings.

To further evaluate the safety and efficacy of N-(Cyanomethyl)-1-(1-methylethyl)-2-(trifluoromethyl)-1H-benzimidazole-5-carboxamide, several clinical trials are currently underway. Early-phase trials have focused on assessing the maximum tolerated dose (MTD) and identifying any dose-limiting toxicities. Preliminary results have been encouraging, with no severe adverse effects reported at therapeutic doses.

In conclusion, N-(Cyanomethyl)-1-(1-methylethyl)-2-(trifluoromethyl)-1H-benzimidazole-5-carboxamide (CAS No. 1385298-86-1) represents a promising candidate for the development of new therapeutic agents. Its unique chemical structure and favorable pharmacological properties make it an attractive target for further research and development in both oncology and parasitology. As ongoing studies continue to elucidate its mechanisms of action and potential clinical applications, this compound holds significant potential to improve patient outcomes in various disease settings.